Cas no 206761-92-4 (4-(2,4,6-Trifluorophenyl)-3-thiosemicarbazide)

• Product Name: 4-(2,4,6-Trifluorophenyl)-3-thiosemicarbazide
• CAS No: 206761-92-4
• MF: C₇H₆F₃N₃S
• MW: 221.20284986496
• MDL: MFCD00060564
• CID: 241722
• PubChem ID: 2777970
• Update Time: 2025-04-19

4-(2,4,6-Trifluorophenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-(2,4,6-trifluorophenyl)-
• 4-(2,4,6-Trifluorophenyl)-3-thiosemicarbazide
• 1-amino-3-(2,4,6-trifluorophenyl)thiourea
• MFCD00060564
• N-(2,4,6-Trifluorophenyl)hydrazinecarbothioamide
• SCHEMBL457132
• AKOS009158381
• FT-0682049
• 206761-92-4
• DTXSID00380738
• 1-amino-3-(2, 4, 6-trifluorophenyl)thiourea
• A924373

• MDL： MFCD00060564
• Inchi： 1S/C7H6F3N3S/c8-3-1-4(9)6(5(10)2-3)12-7(14)13-11/h1-2H,11H2,(H2,12,13,14)
• InChI Key： PCDKMJOBKHCATB-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C(=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 221.02300
• Monoisotopic Mass: 221.02345286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Melting Point: 204-205°C
• PSA: 82.17000
• LogP: 2.42820

4-(2,4,6-Trifluorophenyl)-3-thiosemicarbazide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes